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Compound of Interest

Compound Name: EHNA hydrochloride

Cat. No.: B1662658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the enzymatic inhibition profile of EHNA

(erythro-9-(2-hydroxy-3-nonyl)adenine) hydrochloride, a well-established dual inhibitor of

phosphodiesterase 2 (PDE2) and adenosine deaminase (ADA). The following sections present

quantitative data on its selectivity, detailed experimental methodologies for key assays, and

visual representations of relevant pathways and workflows to support your research and

development endeavors.

Data Presentation: Inhibitory Activity of EHNA
Hydrochloride
The following table summarizes the inhibitory potency of EHNA hydrochloride against its

primary targets and other related enzymes. The data clearly demonstrates its high selectivity

for PDE2 over other phosphodiesterase isoforms.
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Enzyme Target IC50 / Ki
Species/Tissue
Source

Reference

Primary Targets

Phosphodiesterase 2

(PDE2)
IC50: 0.8 µM Human Myocardium [1]

IC50: 2 µM Porcine Myocardium [1]

IC50: 4 µM Murine Thymocytes [2]

Adenosine

Deaminase (ADA)
Ki: 1.6 nM Not Specified

Other

Phosphodiesterases

Phosphodiesterase 1

(PDE1)
IC50: > 100 µM

Human/Porcine

Myocardium
[1]

Phosphodiesterase 3

(PDE3)
IC50: > 100 µM

Human/Porcine

Myocardium
[1]

Phosphodiesterase 4

(PDE4)
IC50: > 100 µM

Human/Porcine

Myocardium
[1]

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the mechanisms and experimental setups discussed, the following

diagrams were generated using Graphviz.
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PDE Activity Assay Workflow

Start Prepare Reaction Mixture
(Buffer, PDE enzyme, cAMP/cGMP) Add EHNA or Vehicle Incubate at 30-37°C Stop Reaction

(e.g., heat inactivation)
Measure Product Formation

(e.g., 5'-AMP/5'-GMP)
Data Analysis

(IC50 determination) End

ADA Activity Assay Workflow

Start Prepare Assay Mixture
(Buffer, Adenosine, ADA enzyme) Add EHNA or Vehicle Incubate at 25-37°C Monitor Decrease in Absorbance

at 265 nm (Adenosine to Inosine)
Calculate Enzyme Activity

and Inhibition End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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